Cas no 1803580-87-1 (2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride)

• Product Name: 2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride
• CAS No: 1803580-87-1
• MF: C₉H₂₂Cl₂N₂
• MW: 229.190380573273
• CID: 5047627
• PubChem ID: 86812461
• Update Time: 2025-06-08

2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(propan-2-yl)pyrrolidin-1-yl]ethan-1-amine dihydrochloride
• 2-(3-propan-2-ylpyrrolidin-1-yl)ethanamine;dihydrochloride
• 2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride

• Inchi： 1S/C9H20N2.2ClH/c1-8(2)9-3-5-11(7-9)6-4-10;;/h8-9H,3-7,10H2,1-2H3;2*1H
• InChI Key： ZBORRLVVRSTCIN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN)CCC(C(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 112
• Topological Polar Surface Area: 29.3

2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride

Comprehensive Overview of 2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride (CAS No. 1803580-87-1)

2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride (CAS No. 1803580-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine-based structure, is often explored for its potential applications in drug development and molecular biology. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

The compound's molecular structure features a pyrrolidine ring substituted with a propan-2-yl group, which contributes to its distinct chemical properties. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules. Its amine functionality allows for versatile reactivity, enabling its use in a wide range of chemical transformations. This versatility has made it a subject of interest in the development of new therapeutic agents and biochemical probes.

In recent years, the demand for high-purity chemical intermediates like 2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride has surged, driven by advancements in drug discovery and precision medicine. The compound's potential applications in targeted therapy and enzyme inhibition have positioned it as a valuable tool for researchers. Additionally, its compatibility with high-throughput screening methodologies has further increased its relevance in modern laboratories.

From a synthetic perspective, the compound's pyrrolidine core is a common motif in many biologically active molecules. This structural feature is often associated with enhanced bioavailability and binding affinity, making it a key component in the design of pharmaceutical candidates. The dihydrochloride form ensures optimal handling and storage, addressing common challenges related to compound stability and solubility in aqueous environments.

The growing interest in personalized medicine and biomarker discovery has further highlighted the importance of compounds like 2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride. Its ability to serve as a molecular scaffold for designing selective inhibitors and receptor modulators aligns with current trends in drug development. Researchers are also exploring its potential in neuropharmacology, given the pyrrolidine ring's prevalence in central nervous system (CNS)-targeting drugs.

Quality control and analytical characterization are critical aspects of working with 2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure its purity and consistency. These measures are essential for maintaining the integrity of research outcomes and meeting regulatory standards in pharmaceutical manufacturing.

In summary, 2-3-(Propan-2-yl)pyrrolidin-1-ylethan-1-amine Dihydrochloride (CAS No. 1803580-87-1) represents a versatile and valuable compound in contemporary scientific research. Its structural features, combined with its chemical reactivity and applications in drug discovery, make it a focal point for ongoing investigations. As the field of medicinal chemistry continues to evolve, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.